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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alpha decay properties of the

superheavy element isotope Moscovium-290 (²⁹⁰Mc). It is intended for researchers, scientists,

and professionals in drug development who require a detailed understanding of the nuclear

characteristics of this exotic nuclide. This document synthesizes experimental data, outlines the

methodologies for its detection, and visualizes its decay process.

Introduction to Moscovium-290
Moscovium (Mc), with atomic number 115, is a synthetically produced, extremely radioactive

element.[1] Its isotope, Moscovium-290, is of particular interest as it is the most stable known

isotope of this element.[1] ²⁹⁰Mc was first identified as a decay product of Tennessine-294

(²⁹⁴Ts).[2] The study of its decay properties provides crucial data for understanding the nuclear

structure and stability of superheavy elements, particularly in the vicinity of the predicted "island

of stability."

Quantitative Alpha Decay Data
The alpha decay of Moscovium-290 has been characterized through a limited number of

observed events due to the challenges in its production. The key quantitative properties are

summarized in the tables below.
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Property Value Reference

Half-life (t½) 0.65 (+0.49 / -0.20) s --INVALID-LINK--[2]

~0.8 seconds --INVALID-LINK--[3]

650 milliseconds --INVALID-LINK--[4]

Decay Mode Alpha (α) decay --INVALID-LINK--[5]

Daughter Isotope Nihonium-286 (²⁸⁶Nh) --INVALID-LINK--[5]

Alpha Decay Energy (Qα) 10.410 (40) MeV --INVALID-LINK--[2]

Table 1: Key Alpha Decay Properties of Moscovium-290

Isotope Atomic Number (Z)
Neutron Number
(N)

Isotopic Mass (u)

Moscovium-290 115 175 290.19624(64)

Table 2: Nuclear Properties of Moscovium-290[2]

Experimental Protocols
The detection and characterization of Moscovium-290 are intrinsically linked to the synthesis of

its parent isotope, Tennessine-294. The experimental methodology involves the production of

the parent nuclide, its separation from other reaction products, and the subsequent detection of

its decay chain, which includes the alpha decay of Moscovium-290.

Synthesis of the Parent Isotope (Tennessine-294)
The production of ²⁹⁴Ts, the parent of ²⁹⁰Mc, was achieved through a nuclear fusion reaction at

the Joint Institute for Nuclear Research (JINR) in Dubna, Russia.[3][4][5]

Projectile: A beam of Calcium-48 (⁴⁸Ca) ions.[2][3]

Target: A rotating target consisting of a thin layer of Berkelium-249 (²⁴⁹Bk) deposited on

titanium foil.[2][5] The target is rotated to withstand the intense ion beam.[5]
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Reaction: ²⁴⁹Bk + ⁴⁸Ca → ²⁹⁷Ts* → ²⁹⁴Ts + 3n

Accelerator: The U-400 cyclotron at the Flerov Laboratory of Nuclear Reactions (FLNR) was

used to accelerate the ⁴⁸Ca ions.[3]

Separation and Identification
The products of the fusion reaction, including the desired superheavy nuclei, are separated

from the intense primary beam and other reaction byproducts using a gas-filled recoil

separator.

Apparatus: The Dubna Gas-Filled Recoil Separator (DGFRS) was employed.[6] This device

utilizes a magnetic field and a low-pressure gas (typically hydrogen) to separate nuclei

based on their differing magnetic rigidities.

Principle of Operation: The gas-filled environment causes the recoiling nuclei to have a

narrow charge distribution, which allows for efficient separation. The separator guides the

superheavy fusion products to a detector system while the primary beam is deflected away.

Alpha Spectroscopy and Detection
The identification of Moscovium-290 is achieved by observing its characteristic alpha decay

signature within the decay chain of Tennessine-294.

Detector System: The detection system at the focal plane of the DGFRS typically consists of

a position-sensitive silicon detector array. This often includes a front detector where the

recoil nuclei are implanted, surrounded by side detectors to capture alpha particles that

escape the front detector.

Measurement Principle:

A recoiling ²⁹⁴Ts nucleus is implanted into the front silicon detector. Its position and time of

implantation are recorded.

The subsequent alpha decay of ²⁹⁴Ts to ²⁹⁰Mc is detected at the same position. The

energy of the alpha particle and the time of decay are measured.
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The alpha decay of the implanted ²⁹⁰Mc nucleus into Nihonium-286 (²⁸⁶Nh) is then

detected at the same position. The energy of this second alpha particle and the decay time

are recorded.

This sequence of position- and time-correlated alpha decays provides a definitive

signature for the presence of Moscovium-290 in the decay chain.

Data Acquisition: A sophisticated data acquisition system is used to record the energy,

position, and time of all implantation and decay events. This allows for the reconstruction of

the decay chains and the determination of the half-lives and alpha decay energies of the

involved isotopes.

Visualization of the Alpha Decay Chain
The following diagram illustrates the alpha decay of Moscovium-290 as part of the decay chain

originating from Tennessine-294.
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α decay

²⁸⁶Nh
(Nihonium-286)

α decay
(t½ ≈ 0.65 s)

(Qα ≈ 10.41 MeV)
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Caption: Alpha decay chain starting from Tennessine-294, highlighting the decay of

Moscovium-290.

Logical Workflow of Experimental Identification
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The logical workflow for the experimental identification of Moscovium-290 is depicted in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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